Cas no 2137597-25-0 (2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]-3-methyl-)

• Product Name: 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]-3-methyl-
• CAS No: 2137597-25-0
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5257142
• Update Time: 2025-05-27

2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]-3-methyl-

• Inchi： 1S/C14H20N2O/c1-9(2)7-14(17)16-8-12-10(3)5-6-13(15)11(12)4/h5-7H,8,15H2,1-4H3,(H,16,17)
• InChI Key： GINCEOIWSSUELF-UHFFFAOYSA-N
• SMILES： C(NCC1=C(C)C=CC(N)=C1C)(=O)/C=C(/C)\C

Additional information on 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]-3-methyl-

Recent Advances in the Study of 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]-3-methyl- (CAS: 2137597-25-0)

The compound 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]-3-methyl- (CAS: 2137597-25-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]-3-methyl- exhibits selective binding affinity towards certain enzyme systems, which could be leveraged for the development of novel inhibitors or modulators. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to map the binding sites and understand the structural basis of these interactions.

In addition to its biochemical properties, recent pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have utilized state-of-the-art analytical methods, including high-performance liquid chromatography (HPLC) and mass spectrometry, to track the compound's behavior in biological systems. The results indicate favorable bioavailability and metabolic stability, which are critical factors for its potential development as a therapeutic agent.

Another noteworthy aspect of the research is the exploration of the compound's therapeutic potential in disease models. Preclinical studies have demonstrated efficacy in modulating pathways associated with inflammatory and neoplastic conditions. For instance, in vitro and in vivo experiments have shown that 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]-3-methyl- can attenuate pro-inflammatory cytokine production and inhibit tumor cell proliferation. These findings have sparked interest in further investigating its application in oncology and immunology.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacological properties. Current research efforts are directed towards structural modifications to enhance potency, reduce off-target effects, and improve overall drug-like characteristics. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical candidates.

In conclusion, the ongoing research on 2-Butenamide, N-[(3-amino-2,6-dimethylphenyl)methyl]-3-methyl- (CAS: 2137597-25-0) highlights its potential as a versatile scaffold for drug discovery. The integration of structural biology, pharmacokinetics, and disease modeling has provided a comprehensive understanding of its therapeutic value. Future studies will likely focus on advancing this compound through the drug development pipeline, with the ultimate goal of addressing unmet medical needs.